N-(2,3-dichlorobenzyl)-3-methoxy-1-propanamine hydrochloride
Overview
Description
N-(2,3-dichlorobenzyl)-3-methoxy-1-propanamine hydrochloride, also known as benzydamine hydrochloride, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used for the treatment of various inflammatory conditions. It was first synthesized in the 1960s and has since been widely studied for its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of N-(2,3-dichlorobenzyl)-3-methoxy-1-propanamine hydrochloride hydrochloride is not fully understood, but it is believed to work by inhibiting the production of inflammatory mediators such as prostaglandins and leukotrienes. It also has local anesthetic properties, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
Benzydamine hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of lipoxygenase enzymes, which are involved in the production of leukotrienes. Additionally, it has been shown to have local anesthetic effects by blocking sodium channels.
Advantages and Limitations for Lab Experiments
Benzydamine hydrochloride has several advantages for use in lab experiments. It is readily available and relatively inexpensive. It has also been extensively studied, with a large body of literature available on its properties and potential therapeutic applications. However, there are also some limitations to its use. It has a relatively short half-life, which may limit its effectiveness in certain applications. Additionally, it may have off-target effects that could complicate experimental results.
Future Directions
There are several potential future directions for research on N-(2,3-dichlorobenzyl)-3-methoxy-1-propanamine hydrochloride hydrochloride. One area of interest is its potential use in the treatment of cancer. It has been shown to have anti-cancer properties in vitro and in animal models, and further research is needed to determine its potential as a cancer treatment in humans. Another area of interest is its potential use in the treatment of Alzheimer's disease. It has been shown to have neuroprotective effects in animal models, and further research is needed to determine its potential as a treatment for Alzheimer's disease in humans. Finally, there is also potential for further research on the mechanisms of action of N-(2,3-dichlorobenzyl)-3-methoxy-1-propanamine hydrochloride hydrochloride, which could lead to the development of more effective therapies for inflammatory conditions and other diseases.
Scientific Research Applications
Benzydamine hydrochloride has been extensively studied for its anti-inflammatory, analgesic, and local anesthetic properties. It has been shown to be effective in the treatment of various inflammatory conditions, including pharyngitis, tonsillitis, and gingivitis. It has also been studied for its potential use in the treatment of cancer and Alzheimer's disease.
properties
IUPAC Name |
N-[(2,3-dichlorophenyl)methyl]-3-methoxypropan-1-amine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15Cl2NO.ClH/c1-15-7-3-6-14-8-9-4-2-5-10(12)11(9)13;/h2,4-5,14H,3,6-8H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUMZYJTVABWRPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNCC1=C(C(=CC=C1)Cl)Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16Cl3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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